Cas no 1428333-84-9 ((1R)-2-fluoro-1-phenylethan-1-amine hydrochloride)

• Product Name: (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride
• CAS No: 1428333-84-9
• MF: C₈H₁₁ClFN
• MW: 175.631044626236
• MDL: MFCD24431196
• CID: 4599194
• PubChem ID: 118798507
• Update Time: 2025-06-13

(1R)-2-fluoro-1-phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-(Fluoromethyl)-Benzenemethanamine Hydrochloride(WXFC0134)
• (R)-2-Fluoro-1-phenylethanamine Hydrochloride
• (R)-(FLUOROMETHYL)-BENZENEMETHANAMINE HCL
• (R)-(Fluoromethyl)-Benzenemethanamine Hydrochloride
• (R)-2-Fluoro-1-phenylethanamineHydrochloride
• (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride

• MDL： MFCD24431196
• Inchi： 1S/C8H10FN.ClH/c9-6-8(10)7-4-2-1-3-5-7;/h1-5,8H,6,10H2;1H/t8-;/m0./s1
• InChI Key： OLMLEABQOBEBQU-QRPNPIFTSA-N
• SMILES： [C@H](C1=CC=CC=C1)(N)CF.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride

Recent Advances in the Study of (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride (CAS: 1428333-84-9)

The compound (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride (CAS: 1428333-84-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its fluorine substitution and phenyl group, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of high interest for researchers.

One of the key areas of investigation has been the enantioselective synthesis of (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient catalytic asymmetric synthesis route, achieving high enantiomeric excess (ee) and yield. The researchers utilized a chiral catalyst system to introduce the fluorine atom stereoselectively, which is critical for the compound's biological activity. This advancement not only improves the scalability of production but also ensures the consistency of the compound's pharmacological profile.

Pharmacological evaluations of (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies have indicated its affinity for specific serotonin and dopamine receptors, suggesting its utility in treating psychiatric disorders such as depression and schizophrenia. A recent preclinical study highlighted its ability to cross the blood-brain barrier efficiently, a property attributed to its fluorine substitution, which enhances its lipophilicity and stability.

Further research has explored the compound's metabolic stability and toxicity profile. A 2024 study published in Drug Metabolism and Disposition reported that (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride exhibits favorable pharmacokinetic properties, with minimal hepatic metabolism and low risk of drug-drug interactions. These findings support its potential as a lead compound for further drug development.

In conclusion, (1R)-2-fluoro-1-phenylethan-1-amine hydrochloride (CAS: 1428333-84-9) represents a promising candidate for CNS therapeutics, with recent advancements in its synthesis and pharmacological characterization. Ongoing research aims to elucidate its precise mechanisms of action and optimize its therapeutic efficacy, paving the way for future clinical applications.